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Compound of Interest

Compound Name: 4-BEC Hydrochloride

CAS No.: 135333-26-5

Cat. No.: B593309

Get Quote

Substance Identity & Critical Disambiguation
Chemical Name: 4-Bromoethcathinone hydrochloride (4-Bromo-N-ethylcathinone)[1]

Common Abbreviation: 4-BEC

CAS Number: 135333-26-5[1][2][3]

Molecular Formula: C₁₁H₁₄BrNO[1] · HCl

Primary Hazard Class: Synthetic Cathinone / CNS Stimulant (Structural analog to

Amphetamines)[1]
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⚠️ CRITICAL WARNING: Do not confuse 4-BEC (the psychoactive cathinone) with BEC (S-(2-

boronoethyl)-L-cysteine), a common Arginase inhibitor.[1] These are distinct compounds with

vastly different regulatory and toxicological profiles.[1] This guide addresses the cathinone

derivative (4-BEC).

Part 1: The Risk Assessment (The "Why")
As a Senior Application Scientist, I approach 4-BEC not merely as a chemical reagent, but as a

High Potency Active Pharmaceutical Ingredient (HPAPI) with unknown specific toxicology.

While specific LD50 data for 4-BEC is often absent from standard SDSs, its structural

homology to methcathinone and 4-bromoamphetamine dictates that we apply the

Precautionary Principle.[1]

We must assume the following risks:

Sympathomimetic Toxicity: Potential for tachycardia, hypertension, and vasoconstriction

upon mucosal absorption or inhalation.[1]

Hygroscopic Instability: The hydrochloride salt is prone to clumping, increasing the risk of

aerosolization during "chipping" or weighing.[1]

Regulatory Liability: As a controlled substance in many jurisdictions (e.g., UK Misuse of

Drugs Act, Singapore Misuse of Drugs Act), "loss" of material due to spill or poor transfer is a

legal compliance failure, not just a safety incident.[1]

Part 2: Personal Protective Equipment (PPE) Matrix
We utilize a Redundant Barrier System. Single layers are insufficient for potent novel

psychoactive substances (NPS).[1]

PPE Specifications Table
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Protection Zone Equipment Standard
Technical Specification &
Rationale

Respiratory
N95 (Minimum) / P100

(Recommended)

Why: 4-BEC HCl is a fine

crystalline powder.[1] Static

charge can aerosolize particles

during spatula transfer.[1]

Spec: NIOSH-approved N95

for liquid handling; P100/P3

half-mask if weighing >10mg

outside a glovebox.[1]

Dermal (Hands) Double Nitrile (Layered)

Why: Cathinones are organic

amines.[1] Latex is permeable

to many organic solvents used

to dissolve 4-BEC (e.g.,

DMSO, Methanol).Inner Layer:

4 mil Nitrile (Bright

Blue/White).Outer Layer: 5-8

mil Nitrile (Dark Color) to

visualize tears immediately.[1]

Ocular Chemical Splash Goggles

Why: Safety glasses with side

shields are insufficient for

powders that can drift.[1]

Goggles provide a seal against

airborne particulates.[1]

Body
Tyvek® Lab Coat (Closed

Front)

Why: Cotton retains powders.

[1] Disposable Tyvek

(polyethylene) prevents cross-

contamination of street clothes

and allows for incineration of

the coat if a spill occurs.

Part 3: Operational Workflow (The "How")
This protocol utilizes a Closed-Loop Logic to minimize exposure.[1] Every time the container is

opened, it must be within a captured air environment.
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Phase 1: Preparation & Engineering Controls
Ventilation: All handling of the solid powder must occur inside a Chemical Fume Hood (face

velocity 80–100 fpm) or a Class II Type A2 Biological Safety Cabinet.[1]

Static Control: Place an ionizing fan or anti-static strip inside the hood.[1]

Scientific Logic:[1][2][4] Hydrochloride salts are notoriously static-prone.[1] Neutralizing the

charge prevents the powder from "jumping" off the spatula, which is the #1 cause of

unknown exposure.

Surface Prep: Line the work area with plastic-backed absorbent pads (absorbent side up) to

capture micro-spills.[1]

Phase 2: Weighing & Solubilization (The Critical Step)
Goal: Transition 4-BEC from a hazardous solid to a contained liquid solution (e.g., in DMSO or

PBS) as quickly as possible.[1]

The "Boat-in-Jar" Method:

Place your tared weigh boat inside a larger secondary glass jar.

Weigh the 4-BEC into the boat.

Immediately cap the secondary jar before removing it from the balance.

Result: You never transport an open weigh boat across the lab.

Solubilization:

Add solvent (DMSO/Ethanol) directly to the vial containing the powder if possible.[1]

Solubility Note: 4-BEC HCl is soluble in DMSO (~10 mg/ml) and PBS (~5 mg/ml).[1][3]

Vortex inside the hood until fully dissolved.

Safety Check: Once in solution, the inhalation risk drops significantly, but dermal

absorption risk (via DMSO transport) increases.[1] Maintain double gloves.[1]
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Phase 3: Deactivation & Disposal
Do not wash 4-BEC waste down the sink.[1]

Chemical Deactivation: Treat liquid waste with a 10% Bleach (Sodium Hypochlorite) solution

for 24 hours.[1] The oxidative action helps degrade the cathinone structure.

Solid Waste: All gloves, weigh boats, and Tyvek sleeves used must be bagged in a

"Hazardous Waste" bag, sealed, and marked for Incineration.[1]

Part 4: Visualization of Safety Logic
The following diagram illustrates the "Chain of Custody" and safety barriers required for

handling 4-BEC, ensuring no open exposure path exists.

Storage Zone (Controlled)

Engineering Control Zone (Fume Hood) Application / Waste

4-BEC HCl Source
(Desiccated @ -20°C)

Weighing
(Boat-in-Jar Method)

Transport in
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(Ionizer)

Active Control Solubilization
(DMSO/PBS addition)

Immediate
Dissolution Incineration Stream

Contaminated
Consumables

In Vitro/Vivo Application

Liquid Transfer
(Lower Inhalation Risk) Disposal

Click to download full resolution via product page

Caption: Operational workflow for 4-BEC HCl, emphasizing the transition from high-risk solid

handling (Blue Zone) to contained liquid application (Green Path) and final incineration (Red

Zone).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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